(Z)-2-cyano-N-(4-ethoxyphenyl)-3-(4-hydroxy-3-iodophenyl)prop-2-enamide

• IUPAC Name: (Z)-2-cyano-N-(4-ethoxyphenyl)-3-(4-hydroxy-3-iodophenyl)prop-2-enamide
• InChI: InChI=1S/C18H15IN2O3/c1-2-24-15-6-4-14(5-7-15)21-18(23)13(11-20)9-12-3-8-17(22)16(19)10-12/h3-10,22H,2H2,1H3,(H,21,23)/b13-9-
• InChI Key: UZZMVLVYIMCPJE-LCYFTJDESA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C(=CC2=CC(=C(C=C2)O)I)C#N
• Isomeric SMILES: CCOC1=CC=C(C=C1)NC(=O)/C(=C\C2=CC(=C(C=C2)O)I)/C#N
• Molecular Formula: C18H15IN2O3
• Molecular Weight: 434.2 g/mol

Description

(Z)-2-cyano-N-(4-ethoxyphenyl)-3-(4-hydroxy-3-iodophenyl)prop-2-enamide, commonly known as HEI-OC1, is a synthetic compound that has been extensively studied in recent years due to its potential use in scientific research. HEI-OC1 is a small molecule that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a range of fields.

Mechanism of Action

The exact mechanism of action of HEI-OC1 is not fully understood, but it is thought to involve the activation of certain signaling pathways within cells. Specifically, HEI-OC1 has been shown to activate the Wnt/beta-catenin pathway, which plays a key role in regulating cell proliferation and differentiation.
Biochemical and Physiological Effects:
HEI-OC1 has been shown to have a variety of biochemical and physiological effects on different cell types. It has been shown to promote cell proliferation and differentiation, as well as protect cells from damage caused by oxidative stress. In addition, HEI-OC1 has been shown to have a protective effect on inner ear cells, making it a potential treatment for hearing loss.

Advantages and Limitations for Lab Experiments

HEI-OC1 has several advantages as a tool for scientific research. It is a small molecule that is easy to synthesize and purify, making it readily available for use in experiments. Additionally, it has been shown to have a variety of effects on different cell types, making it a versatile tool for researchers in a range of fields. However, there are also limitations to using HEI-OC1 in lab experiments. For example, the exact mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research involving HEI-OC1. One area of interest is the potential use of HEI-OC1 in the treatment of hearing loss. Researchers are also investigating the use of HEI-OC1 in other areas, such as cancer research, due to its effects on cell proliferation and differentiation. Additionally, further research is needed to fully understand the mechanism of action of HEI-OC1 and its potential applications in scientific research.

Synthesis Methods

HEI-OC1 can be synthesized through a multistep process involving the reaction of various chemical compounds. The exact synthesis method is complex and beyond the scope of this paper, but it involves the use of specialized equipment and techniques to ensure the purity and stability of the final product.

Scientific Research Applications

HEI-OC1 has been studied extensively for its potential use in scientific research. It has been shown to have a variety of effects on different cell types, including the promotion of cell proliferation and differentiation. Researchers have also investigated the potential use of HEI-OC1 in the treatment of hearing loss, as it has been shown to have a protective effect on inner ear cells.